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Compound of Interest

Compound Name: Torin 2

Cat. No.: B611424 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals utilizing Torin 2 in their experiments.

Introduction
Torin 2 is a potent, selective, and ATP-competitive inhibitor of the mTOR (mammalian target of

rapamycin) kinase.[1][2][3] It effectively inhibits both mTORC1 and mTORC2 complexes, which

are crucial regulators of cell growth, proliferation, and survival.[4] With an IC₅₀ of 2.1 nM and a

cellular EC₅₀ of 0.25 nM for mTOR, Torin 2 demonstrates high potency.[1] It also exhibits over

800-fold selectivity for mTOR compared to phosphoinositide 3-kinases (PI3K).[1][5] Due to its

poor solubility in aqueous solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing stock solutions. Proper handling, dissolution, and storage are critical to ensure

the compound's stability and the reproducibility of experimental results.

Chemical and Physical Properties
Torin 2 is typically supplied as a white to light yellow or beige lyophilized powder.[4]
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Property Value References

Molecular Weight 432.4 g/mol [1][2][4]

Molecular Formula C₂₄H₁₅F₃N₄O [1][2][4]

CAS Number 1223001-51-1 [1][4]

Purity ≥98% (HPLC) [1]

Solubility in DMSO

Soluble up to 94.81 mM (41

mg/mL). Other reported

solubilities include 20 mM,

36.12 mM, and 8 mg/mL.

[1][2][4][6][7]

Aqueous Solubility Insoluble [6]

Experimental Protocols
Torin 2 (lyophilized powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, recommended)

Water bath or incubator set to 37°C (optional)

This protocol provides an example for preparing a 5 mM stock solution from 5 mg of Torin 2
powder. Calculations can be adjusted based on the desired concentration and starting amount.

Pre-use Preparation: Before opening, bring the vial of Torin 2 powder to room temperature

to prevent condensation.
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Calculation: To prepare a 5 mM stock solution from 5 mg of Torin 2 (MW: 432.4 g/mol ), the

required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.005 g / (0.005 mol/L * 432.4 g/mol ) = 0.0023127 L

Volume (mL) = 2.31 mL

Reconstitution:

Aseptically add 2.31 mL of anhydrous DMSO to the vial containing 5 mg of Torin 2.[2]

It is recommended to use fresh DMSO, as absorbed moisture can reduce the solubility of

the compound.[4][6][8]

Dissolution:

Cap the vial tightly and vortex thoroughly for several minutes to facilitate dissolution.

If the compound does not fully dissolve, warming the solution to 37°C for 10-15 minutes

and/or placing it in an ultrasonic bath for a short period can aid in complete solubilization.

[5][9]

Visually inspect the solution to ensure no particulates are present. The solution should be

clear.
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Preparation Workflow

Storage & Use Workflow

Start with
Torin 2 Powder

Add Anhydrous DMSO

Aid Dissolution
(Vortex, Warm, Sonicate)

Clarified Stock Solution

Aliquot into single-use tubes

Store at -20°C or -80°C

Dilute in Aqueous Medium
for working solution

Thaw one aliquot

Final Working Solution
(Use Immediately)

Click to download full resolution via product page

Caption: Workflow for dissolving and storing Torin 2 in DMSO.
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Proper storage is essential to maintain the long-term activity of Torin 2.

Solid Form: The lyophilized powder should be stored desiccated at -20°C for long-term

stability (up to 3 years) or at 2-8°C for shorter periods.[5][9][10]

Stock Solution:

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, the DMSO stock

solution should be dispensed into single-use aliquots in sterile tubes.[2][10]

Temperature: Store the aliquots at -20°C for short-to-medium term (stable for at least 3

months) or at -80°C for long-term storage (stable for up to a year).[2][9][10]

Torin 2 in DMSO may precipitate when diluted directly into aqueous buffers or media.[8]

Thaw: Remove a single aliquot of the DMSO stock solution from the freezer and allow it to

thaw completely at room temperature.

Dilution:

Perform serial dilutions of the concentrated stock solution in DMSO first to get closer to

the final desired concentration.[8]

Add the final, diluted DMSO sample to your aqueous experimental medium (e.g., cell

culture medium or assay buffer) and mix immediately.

Final DMSO Concentration: For cell-based assays, ensure the final concentration of DMSO

in the culture medium is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[8][10]

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the medium as the treated samples.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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